Cas no 56636-90-9 (4-(2-nitrophenyl)aminobutanoic acid)

• Product Name: 4-(2-nitrophenyl)aminobutanoic acid
• CAS No: 56636-90-9
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 382521
• PubChem ID: 7063992
• Update Time: 2025-11-02

4-(2-nitrophenyl)aminobutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[(2-nitrophenyl)amino]-
• 4-(2-nitroanilino)butanoic acid
• 4-[(2-NITROPHENYL)AMINO]BUTANOIC ACID
• 4-((2-Nitrophenyl)amino)butanoic acid
• EN300-14272
• Z64571538
• 56636-90-9
• CS-0234535
• DTXSID80427690
• F1911-3502
• SB79558
• 4-((2-Nitrophenyl)amino)butanoicacid
• AKOS000202129
• 4-(2-nitrophenyl)aminobutanoic acid

• MDL： MFCD07339190
• Inchi： 1S/C10H12N2O4/c13-10(14)6-3-7-11-8-4-1-2-5-9(8)12(15)16/h1-2,4-5,11H,3,6-7H2,(H,13,14)
• InChI Key： AXVZVHGJXZEPLP-UHFFFAOYSA-N
• SMILES： OC(CCCNC1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 223.07193
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• PSA: 95.3

Additional information on 4-(2-nitrophenyl)aminobutanoic acid

4-(2-Nitrophenyl)Aminobutanoic Acid (CAS No. 56636-90-9): Properties, Applications, and Research Insights

4-(2-Nitrophenyl)aminobutanoic acid (CAS No. 56636-90-9) is a specialized organic compound with a growing presence in pharmaceutical and biochemical research. This nitro-substituted derivative of aminobutanoic acid has garnered attention for its unique structural properties and potential applications in drug discovery. The compound features a 2-nitrophenyl group attached to the amino functionality of butanoic acid, creating a versatile scaffold for further chemical modifications.

Recent studies highlight the significance of nitrophenyl derivatives in medicinal chemistry, particularly as intermediates for synthesizing more complex molecules. Researchers are exploring 4-(2-nitrophenyl)aminobutanoic acid as a potential building block for developing novel therapeutic agents. Its molecular structure offers opportunities for creating targeted compounds with specific biological activities, making it valuable in the search for new treatments for various conditions.

The compound's physicochemical properties contribute to its research utility. With a molecular weight of 224.21 g/mol, 4-(2-nitrophenyl)aminobutanoic acid demonstrates moderate solubility in polar organic solvents, which facilitates its use in various synthetic protocols. The presence of both carboxylic acid and amino functional groups allows for diverse chemical transformations, enabling researchers to create libraries of derivatives for biological screening.

In the context of current research trends, 4-(2-nitrophenyl)aminobutanoic acid aligns with the growing interest in nitroaromatic compounds with potential pharmacological activities. Scientists are particularly interested in how the 2-nitrophenyl moiety might influence the biological properties of resulting compounds, especially in terms of bioavailability and target interaction. This interest stems from the known biological activities of similar nitrophenyl-containing compounds in various therapeutic areas.

The synthesis and application of 4-(2-nitrophenyl)aminobutanoic acid represent an active area of investigation in academic and industrial laboratories. Researchers are developing optimized synthetic routes to produce this compound with high purity and yield, as it serves as a key intermediate for more complex molecules. The compound's stability under various conditions makes it particularly useful for multi-step synthetic processes.

From a commercial perspective, the demand for 4-(2-nitrophenyl)aminobutanoic acid has been steadily increasing, driven by its applications in pharmaceutical research and development. Suppliers typically offer this compound in various quantities, catering to both small-scale laboratory use and larger industrial applications. The global market for such specialized fine chemicals continues to expand as drug discovery efforts intensify worldwide.

Quality control and characterization of 4-(2-nitrophenyl)aminobutanoic acid involve advanced analytical techniques. Modern laboratories employ methods such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry to verify the compound's purity and structural integrity. These analytical protocols ensure that researchers receive material meeting stringent quality standards for their investigations.

Safety considerations for handling 4-(2-nitrophenyl)aminobutanoic acid follow standard laboratory practices for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material. Researchers should consult the compound's safety data sheet for specific handling instructions and disposal guidelines.

The future research directions for 4-(2-nitrophenyl)aminobutanoic acid appear promising, with potential applications extending beyond its current uses. Scientists are exploring its incorporation into more complex molecular architectures, particularly in the development of targeted therapies. The compound's versatility and the growing understanding of nitroaromatic pharmacophores suggest that its importance in medicinal chemistry will likely increase in coming years.

For researchers seeking alternatives or related compounds, several structural analogs of 4-(2-nitrophenyl)aminobutanoic acid are available. These include variations in the nitrophenyl substitution pattern or modifications to the butanoic acid chain length, each offering distinct properties for specific research applications. The selection of appropriate derivatives depends on the intended use and desired molecular characteristics.

In summary, 4-(2-nitrophenyl)aminobutanoic acid (CAS No. 56636-90-9) represents an important building block in modern chemical research. Its unique combination of functional groups and the potential biological relevance of its nitrophenyl moiety make it a valuable compound for pharmaceutical development and biochemical studies. As research into nitroaromatic compounds continues to advance, this compound is likely to play an increasingly significant role in the discovery of new therapeutic agents and biochemical tools.